Cas no 31968-41-9 (2-Azetidinone, 4-methoxy-)
2-Azetidinone, 4-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- 2-Azetidinone, 4-methoxy-
- SCHEMBL9514913
- 4-methoxy-2-azetidinone
- CS-0046571
- cis-3-methoxy-beta-lactam
- 4-methoxyazetidin-2-one
- 31968-41-9
- D72811
- 4-methoxy-azetidin-2-one
- AKOS006347269
-
- Inchi: 1S/C4H7NO2/c1-7-4-2-3(6)5-4/h4H,2H2,1H3,(H,5,6)
- InChI Key: VRTYJKPRUGHCCY-UHFFFAOYSA-N
- SMILES: O(C)C1CC(N1)=O
Computed Properties
- Exact Mass: 101.04771
- Monoisotopic Mass: 101.047678466g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 1
- Complexity: 91.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 38.3Ų
Experimental Properties
- PSA: 38.33
2-Azetidinone, 4-methoxy- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM539345-1g |
4-Methoxyazetidin-2-one |
31968-41-9 | 95%+ | 1g |
$1064 | 2023-02-02 |
2-Azetidinone, 4-methoxy- Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on 2-Azetidinone, 4-methoxy-
Professional Introduction to 2-Azetidinone, 4-methoxy- (CAS No. 31968-41-9)
2-Azetidinone, 4-methoxy- (CAS No. 31968-41-9) is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural framework, exhibits a broad spectrum of potential biological activities, making it a valuable scaffold for the development of novel therapeutic agents. The presence of both the azetidinone ring and the methoxy substituent imparts distinct chemical and pharmacological properties, which have been extensively explored in recent years.
The azetidinone core is a five-membered lactam ring that serves as a privileged structure in drug discovery. Its rigid bicyclic system allows for precise functionalization at various positions, enabling the design of molecules with tailored biological profiles. In particular, 4-methoxy substitution on the azetidinone ring enhances the compound's solubility and metabolic stability while modulating its interactions with biological targets. This modification has been strategically employed in the synthesis of derivatives targeting various diseases, including cancer and infectious disorders.
Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 2-Azetidinone, 4-methoxy- and biological macromolecules. Studies indicate that this compound can bind to specific enzymes and receptors, potentially inhibiting key pathways involved in disease progression. For instance, research has demonstrated its ability to interfere with kinases and other enzymes overexpressed in tumor cells, suggesting its utility as an anticancer agent. Additionally, its structural features make it a promising candidate for developing antiviral and antibacterial drugs.
The pharmaceutical industry has been particularly interested in leveraging the versatility of 2-Azetidinone, 4-methoxy- as a building block for drug design. By modifying its core structure or appending functional groups, researchers have generated libraries of derivatives with enhanced pharmacological properties. These derivatives have been evaluated in preclinical studies, revealing promising results in terms of efficacy and safety. The compound's ability to cross cell membranes and reach intracellular targets further underscores its potential as a therapeutic molecule.
In the realm of medicinal chemistry, the synthesis of 2-Azetidinone, 4-methoxy- has been optimized through various methodologies to ensure high yield and purity. Modern synthetic approaches often involve catalytic processes that minimize waste and improve sustainability. These advancements align with the growing emphasis on green chemistry principles in pharmaceutical research. Furthermore, the development of novel synthetic routes has enabled the preparation of complex derivatives with intricate molecular architectures, expanding the chemical space available for drug discovery.
The biological activity of 2-Azetidinone, 4-methoxy- has been systematically investigated across multiple disease models. Preclinical studies have highlighted its potential in modulating inflammatory responses and oxidative stress pathways, which are implicated in chronic diseases such as diabetes and neurodegenerative disorders. Additionally, its interaction with DNA repair mechanisms has raised interest in its potential applications in cancer therapy. These findings underscore the compound's multifaceted pharmacological profile and its relevance to contemporary therapeutic strategies.
As research continues to evolve, the applications of 2-Azetidinone, 4-methoxy- are expected to expand further. Collaborative efforts between academia and industry are driving innovation in drug discovery pipelines, leveraging cutting-edge technologies such as artificial intelligence (AI) and high-throughput screening (HTS). These tools are being employed to identify novel derivatives with improved pharmacokinetic profiles and enhanced therapeutic efficacy. The integration of such technologies promises to accelerate the development of next-generation drugs based on this versatile scaffold.
The regulatory landscape for pharmaceutical compounds like 2-Azetidinone, 4-methoxy- is stringent but well-established, ensuring that only safe and effective drugs reach the market. Regulatory agencies require comprehensive data on chemical composition, pharmacokinetics, toxicology, and clinical efficacy before approving new therapeutics. Compliance with these regulations is essential for ensuring patient safety while maximizing therapeutic benefits.
In conclusion,2-Azetidinone, 4-methoxy- (CAS No. 31968-41-9) represents a compelling example of how structural modifications can yield compounds with significant biological potential. Its unique combination of chemical features makes it a valuable tool for medicinal chemists seeking to develop innovative treatments for various diseases. As research progresses,this compound is poised to play an increasingly important role in drug discovery,offering hope for improved patient outcomes across multiple therapeutic areas.
31968-41-9 (2-Azetidinone, 4-methoxy-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)